3-(2H-tetrazol-5-yl)chromen-4-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(2H-Tetrazol-5-yl)chromen-4-one is a heterocyclic compound featuring a chromen-4-one core substituted at the 3-position with a tetrazole ring. Chromen-4-one (chromone) derivatives are widely studied for their biological activities, including anti-inflammatory, anticancer, and kinase-inhibitory properties. The tetrazole moiety enhances metabolic stability and introduces hydrogen-bonding capabilities, making it a valuable pharmacophore in drug design .
Synthetic routes for this compound often involve cyclization reactions, such as the condensation of 4-hydroxy-chromen-2-one derivatives with sodium azide, as described in studies of analogous structures .
Properties
CAS No. |
50743-45-8 |
|---|---|
Molecular Formula |
C10H6N4O2 |
Molecular Weight |
214.18g/mol |
IUPAC Name |
3-(2H-tetrazol-5-yl)chromen-4-one |
InChI |
InChI=1S/C10H6N4O2/c15-9-6-3-1-2-4-8(6)16-5-7(9)10-11-13-14-12-10/h1-5H,(H,11,12,13,14) |
InChI Key |
HJOBCUUZGWRLTO-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=O)C(=CO2)C3=NNN=N3 |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C(=CO2)C3=NNN=N3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs with Tetrazole Substitution at Different Positions
The position of the tetrazole substituent significantly influences biological activity and physicochemical properties:
Key Insight : The 3-position substitution optimizes hydrogen-bonding interactions critical for enzyme inhibition, as seen in docking studies .
Chromen-4-one Derivatives with Alternative Heterocycles
Replacing tetrazole with other heterocycles modulates electronic properties and target selectivity:
Key Insight : Tetrazole-containing derivatives generally exhibit stronger hydrogen-bonding interactions than oxadiazole or thiadiazole analogs, enhancing target affinity .
Derivatives with Additional Functional Groups
Functionalization with halogens, glycosyl, or alkyl chains alters pharmacokinetic profiles:
Key Insight : Fluorination at C6 improves both lipophilicity and binding interactions, as evidenced by higher docking scores .
Data Tables
Table 1: Docking Scores of Tetrazole-Substituted Chromen-4-ones
| Compound Name | D-Score (kcal/mol) |
|---|---|
| 3-(1H-Tetrazol-5-yl)-4H-chromen-4-one (unsubstituted) | -9.8 |
| 6-Fluoro-2-(phenylamino)-3-(1H-tetrazol-5-yl)chromen-4-one | -10.2 |
| 8-Bromo-2-(2H-tetrazol-5-yl)chromen-4-one | -9.5 |
Table 2: Physicochemical Properties of Selected Derivatives
| Compound Name | logP | Solubility (µg/mL) |
|---|---|---|
| 3-(2H-Tetrazol-5-yl)chromen-4-one | 1.2 | 12.4 |
| 8-Amino-2-(2H-tetrazol-5-yl)chromen-4-one | 0.8 | 45.6 |
| 2-(1,2,4-Oxadiazol-5-yl)-2,3-dihydro-4H-chromen-4-one | 1.5 | 8.9 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
